Cas no 1804368-83-9 (Ethyl 3-(chloromethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 3-(chloromethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804368-83-9
• MF: C₁₂H₁₁ClF₅NO₃
• MW: 347.665660142899
• CID: 4846323
• Update Time: 2025-05-27

Ethyl 3-(chloromethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C12H11ClF5NO3/c1-2-21-9(20)4-8-6(5-13)3-7(10(14)15)11(19-8)22-12(16,17)18/h3,10H,2,4-5H2,1H3
• InChI Key： LEYJJFZZGRJCTJ-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(F)F)=C(N=C1CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 369
• XLogP3: 3.6
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-(chloromethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate

Ethyl 3-(chloromethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804368-83-9): A Comprehensive Overview

Ethyl 3-(chloromethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804368-83-9) is a novel and highly functionalized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a chloromethyl group, difluoromethyl moiety, and trifluoromethoxy substituent, offers a wide range of potential applications in drug discovery and development.

The chloromethyl group in the molecule provides a reactive site for further chemical modifications, making it an attractive starting material for the synthesis of more complex derivatives. The presence of the difluoromethyl and trifluoromethoxy groups imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile. These fluorinated functionalities are known to enhance the lipophilicity and metabolic stability of drug candidates, thereby improving their therapeutic potential.

Recent studies have highlighted the potential of Ethyl 3-(chloromethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. The researchers found that the compound effectively blocked the enzyme's active site, leading to a significant reduction in tumor growth in vitro and in vivo models.

In another study, scientists explored the use of Ethyl 3-(chloromethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate as a lead compound for developing new antiviral agents. The compound was found to exhibit broad-spectrum antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of functional groups in the molecule was hypothesized to interfere with viral replication processes, making it a promising candidate for further development.

The synthetic accessibility of Ethyl 3-(chloromethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate has also been extensively studied. A recent paper in Organic Letters described an efficient and scalable synthetic route to this compound using palladium-catalyzed cross-coupling reactions. The method involves a series of well-established chemical transformations, including nucleophilic substitution, palladium-catalyzed coupling, and esterification steps. This synthetic strategy not only simplifies the preparation of the compound but also allows for easy modification of the molecular scaffold to generate structurally diverse analogs.

The physicochemical properties of Ethyl 3-(chloromethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate have been thoroughly characterized using various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational flexibility of the compound, which are crucial for understanding its biological behavior.

In terms of safety and toxicity, preliminary assessments have indicated that Ethyl 3-(chloromethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate exhibits low toxicity at therapeutic concentrations. However, further comprehensive toxicological evaluations are necessary to ensure its safety for clinical use. Preclinical studies are currently underway to evaluate its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and potential drug-drug interactions.

The potential applications of Ethyl 3-(chloromethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate extend beyond cancer and viral infections. Researchers are also investigating its use as a modulator of ion channels and receptors involved in neurological disorders such as Alzheimer's disease and epilepsy. Preliminary findings suggest that the compound can selectively bind to specific ion channels, modulating their activity without causing significant side effects.

In conclusion, Ethyl 3-(chloromethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804368-83-9) represents a promising lead compound with diverse biological activities and therapeutic potentials. Its unique structural features and synthetic accessibility make it an attractive candidate for further exploration in drug discovery programs. Ongoing research efforts aim to optimize its properties and develop it into effective treatments for various diseases.